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Compound of Interest

Compound Name:
N-(4-Sec-butylphenyl)-3-

chloropropanamide

CAS No.: 20331-29-7

Cat. No.: B1351599

Get Quote

N-(4-Sec-butylphenyl)-3-chloropropanamide is a substituted phenylacetamide derivative.

Compounds within this chemical class are often investigated for their biological activity, which

necessitates a thorough understanding and implementation of stringent safety measures.[1]

The presence of a reactive chloropropanamide moiety suggests potential for alkylating activity,

while the substituted phenyl ring influences its physicochemical properties. This guide is built

on the foundational principle that a proactive and informed approach to safety is paramount

when handling research chemicals whose toxicological profiles may not be fully elucidated.

Chemical Identity and Physical Properties
A precise understanding of a compound's properties is the cornerstone of a reliable safety

assessment. The table below summarizes the key identifiers and physical characteristics of N-
(4-Sec-butylphenyl)-3-chloropropanamide.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 14 Tech Support

https://www.benchchem.com/product/b1351599#bc-rfq
https://www.benchchem.com/product/b1351599/docs?utm_src=pdf-body#introduction-understanding-the-compound-and-associated-risks
https://pmc.ncbi.nlm.nih.gov/articles/PMC3813262/
https://www.benchchem.com/product/b1351599/docs?utm_src=pdf-body#introduction-understanding-the-compound-and-associated-risks
https://www.benchchem.com/product/b1351599/docs?utm_src=pdf-body#introduction-understanding-the-compound-and-associated-risks
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1351599?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 20331-29-7 [2]

Molecular Formula C13H18ClNO [2]

Molecular Weight 239.75 g/mol [2]

MDL Number MFCD02973804 [2]

Appearance Solid (form may vary) General

Note: Comprehensive physical property data such as melting point, boiling point, and solubility

are not widely published. Researchers should proceed with the assumption that the compound

may be a solid with low volatility under standard laboratory conditions.

Hazard Identification and Risk Assessment
Based on available Safety Data Sheets (SDS) for the compound and its close structural

analogs, N-(4-Sec-butylphenyl)-3-chloropropanamide presents multiple hazards that must

be rigorously managed.[3][2]

GHS Classification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for hazard communication. The known and inferred classifications

for this compound are summarized below.
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Hazard Class GHS Code Hazard Statement Source & Rationale

Serious Eye Irritation H319
Causes serious eye

irritation.

[2] - Direct data for the

compound.

Skin Sensitization H317
May cause an allergic

skin reaction.

[2] - Direct data for the

compound.

Acute Toxicity (Oral) H302 Harmful if swallowed.

[3] - Inferred from a

close structural

analog. Prudent

assumption.

Acute Toxicity

(Inhalation)
H331 Toxic if inhaled.

[3] - Inferred from a

close structural

analog. Critical for

handling powders.

Respiratory Irritation H335
May cause respiratory

irritation.

[3] - Inferred from a

close structural

analog.

Germ Cell

Mutagenicity
H341

Suspected of causing

genetic defects.

[3] - Inferred from a

close structural

analog. A significant

long-term health risk.

Aquatic Hazard

(Chronic)
H412

Harmful to aquatic life

with long lasting

effects.

[3] - Inferred from a

close structural

analog. Important for

disposal.

Primary Routes of Exposure and Health Effects
Inhalation: Inhaling dust or aerosols can cause respiratory tract irritation and may be toxic.[3]

[4] This is a primary risk when handling the solid compound.

Skin Contact: The compound is known to cause serious eye irritation and may lead to

allergic skin sensitization upon repeated contact.[2] Direct contact should always be avoided.
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Eye Contact: Direct contact poses a significant risk of serious eye irritation.[2]

Ingestion: The substance is presumed to be harmful if swallowed.[3] Accidental ingestion can

occur through contaminated hands.

Logical Framework for Hazard Management
Effective management of chemical hazards follows a hierarchical approach, prioritizing the

most effective control measures. This workflow ensures that risks are systematically identified,

assessed, and mitigated.

Hazard Management Workflow

Hierarchy of Controls

1. Hazard Identification
(GHS Classification, SDS Review)

2. Risk Assessment
(Evaluate Exposure Potential)

Inform

3. Hierarchy of Controls

Dictate

4. Implement & Verify
(Training, Audits)

Guide

Elimination / Substitution
(Is a less hazardous alternative available?)

Apply

Engineering Controls
(Chemical Fume Hood)

Administrative Controls
(SOPs, Designated Areas)

Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

Caption: Workflow for identifying and controlling chemical hazards.
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Exposure Controls and Personal Protective
Equipment (PPE)
The foundation of safe handling lies in minimizing exposure. This is achieved through a

combination of engineering controls and appropriate PPE.

Engineering Controls
Chemical Fume Hood: All manipulations of N-(4-Sec-butylphenyl)-3-chloropropanamide,

especially handling of the solid powder, must be performed inside a certified chemical fume

hood. This is the most critical engineering control to mitigate the risk of inhalation, which is

classified as toxic for analogous compounds.[3][5]

Ventilation: The laboratory should be well-ventilated to ensure any fugitive emissions are

diluted and removed.[6]

Personal Protective Equipment (PPE)
The selection of PPE is dictated by the hazards identified. The following table details the

minimum required PPE.
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PPE Type Specification Rationale

Hand Protection
Nitrile gloves (minimum

thickness of 4 mil)

Protects against skin contact.

Gloves must be inspected

before use and changed

immediately if contaminated.[5]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Protects against splashes and

dust, mitigating the serious eye

irritation hazard.[7]

Skin/Body Protection Full-length laboratory coat
Prevents contamination of

personal clothing.[8]

Respiratory Protection
Not required if handled

exclusively in a fume hood

If there is a risk of aerosol

generation outside of a fume

hood, a NIOSH-approved

respirator with an appropriate

cartridge should be used after

a formal risk assessment.[7]

Protocol: Donning and Doffing PPE
A disciplined approach to putting on and removing PPE is crucial to prevent cross-

contamination.

Donning (Putting On):

1. Put on the laboratory coat and fasten it completely.

2. Put on safety glasses or goggles.

3. Wash and dry hands thoroughly.

4. Put on gloves, ensuring they overlap the cuffs of the lab coat.

Doffing (Taking Off):
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1. Remove gloves using a technique that avoids touching the outside of the glove with bare

skin.

2. Remove the laboratory coat, turning it inside out as it is removed.

3. Wash hands thoroughly with soap and water.

4. Remove eye protection.

5. Wash hands again.

Safe Handling and Storage Protocols
Adherence to standardized protocols minimizes the risk of accidental exposure and ensures

the quality of the research material.

Protocol: Handling and Weighing the Solid Compound
Preparation:

Designate a specific area within the chemical fume hood for handling the compound.

Ensure all necessary equipment (spatulas, weigh paper, containers) is inside the hood

before starting.

Verify that the fume hood is functioning correctly.

Handling:

Wear all required PPE as specified in Section 3.2.

Carefully open the container, avoiding any sudden movements that could aerosolize the

powder.

Use a clean spatula to transfer the desired amount of solid to weigh paper or a tared

container.

Handle the compound gently to minimize dust formation.[9]
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Close the primary container tightly immediately after use.

Post-Handling:

Clean any residual powder from the spatula and work surface using a solvent-moistened

wipe (e.g., ethanol or isopropanol).

Dispose of all contaminated disposable materials (gloves, wipes, weigh paper) in a

designated hazardous waste container.

Wash hands thoroughly after the procedure is complete.

Storage Requirements
Proper storage is essential for both safety and chemical stability.

Container: Store in a tightly sealed, clearly labeled container.[8]

Location: Keep in a cool, dry, and well-ventilated area designated for hazardous chemicals.

[10]

Incompatibilities: Store away from strong oxidizing agents and strong acids.[11]

Emergency Procedures
Preparedness is key to effectively managing any accidental exposures or spills.

First Aid Measures
Immediate and appropriate first aid can significantly reduce the severity of an injury.
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Exposure Route First Aid Protocol Source

Inhalation

Move the person to fresh air. If

breathing is difficult, provide

oxygen. Seek immediate

medical attention.

[6]

Skin Contact

Immediately remove

contaminated clothing. Wash

the affected area with plenty of

soap and water for at least 15

minutes. Seek medical

attention if irritation or an

allergic reaction develops.

[4]

Eye Contact

Immediately flush eyes with

copious amounts of water for

at least 15 minutes,

occasionally lifting the upper

and lower eyelids. Seek

immediate medical attention.

[4]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Seek

immediate medical attention.

[6]

Spill Cleanup Protocol
Evacuate: Immediately alert others in the area and evacuate non-essential personnel.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

PPE: Wear appropriate PPE, including double gloves, safety goggles, a lab coat, and

consider respiratory protection if the spill is large or outside a fume hood.

Containment:
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For small spills: Gently cover the spill with an inert absorbent material (e.g., vermiculite,

sand, or chemical absorbent pads).

For large spills: Dike the area to prevent spreading.

Cleanup: Carefully sweep or scoop the absorbed material into a designated hazardous

waste container. Avoid raising dust.[6]

Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.

Disposal: Dispose of all cleanup materials as hazardous waste.

Emergency Response Decision Framework
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Incident Occurs
(Spill or Exposure)

Is the situation
life-threatening?

Spill or Exposure?

No

Activate Alarm
Call Emergency Services

Yes

Administer First Aid
(See Protocol 5.1)

Exposure

Follow Spill Protocol
(See Protocol 5.2)

Spill

Seek Medical Attention

Report Incident
to Supervisor

Click to download full resolution via product page

Caption: Decision tree for responding to a chemical incident.
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Waste Disposal
All waste containing N-(4-Sec-butylphenyl)-3-chloropropanamide, including contaminated

consumables and cleanup materials, must be treated as hazardous waste.

Collection: Collect waste in a clearly labeled, sealed, and chemically compatible container.

Disposal: Dispose of the waste through a licensed environmental disposal company, in

accordance with all local, state, and federal regulations. Do not dispose of it down the drain

or in regular trash. The potential for aquatic toxicity underscores the importance of proper

disposal.[3]

Conclusion
N-(4-Sec-butylphenyl)-3-chloropropanamide is a compound with significant known and

potential hazards, including irritation, sensitization, and possible systemic toxicity and

mutagenicity. A comprehensive safety strategy, rooted in the principles of risk assessment and

the hierarchy of controls, is non-negotiable. By adhering to the protocols outlined in this guide

—particularly the mandatory use of a chemical fume hood and appropriate PPE—researchers

can mitigate risks and maintain a safe laboratory environment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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